Cas no 88501-00-2 ((2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt)
(2S,4R)-4-Hydroxyproline Benzyl Ester, Toluene Sulfonic Acid Salt is a chiral proline derivative widely used in peptide synthesis and pharmaceutical research. The compound features a hydroxyl group at the 4-position of the pyrrolidine ring, enhancing its utility in stereoselective reactions. The benzyl ester moiety provides protection for the carboxyl group, facilitating controlled deprotection under mild conditions. As a toluene sulfonic acid salt, it offers improved stability and solubility in organic solvents, making it suitable for solid-phase peptide synthesis and asymmetric catalysis. Its rigid, cyclic structure contributes to conformational control in peptide design, particularly for collagen mimetics and bioactive compounds. The product is characterized by high enantiomeric purity, ensuring reproducibility in synthetic applications.
88501-00-2 structure
Product Name:(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt
CAS No:88501-00-2
MF:C19H23NO6S
MW:393.454024553299
CID:709599
PubChem ID:57355169
Update Time:2025-06-06
(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-L-proline benzyl ester 4-toluenesulfonate
- (2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt
- (2S)-Benzyl 4-hydroxypyrrolidine-2-carboxylate 4-methylbenzenesulfonate
- 88501-00-2
- AKOS030242982
-
- Inchi: 1S/C12H15NO3.C7H8O3S/c14-10-6-11(13-7-10)12(15)16-8-9-4-2-1-3-5-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,10-11,13-14H,6-8H2;2-5H,1H3,(H,8,9,10)/t10?,11-;/m0./s1
- InChI Key: YHFQLNADHUYVAF-GQNCZFCYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.OC1CN[C@H](C(=O)OCC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 393.12460863g/mol
- Monoisotopic Mass: 393.12460863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 445
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H952365-1g |
(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt |
88501-00-2 | 1g |
$150.00 | 2023-05-18 | ||
| TRC | H952365-10g |
(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt |
88501-00-2 | 10g |
$1171.00 | 2023-05-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1255308-1g |
Benzyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate 4-methylbenzenesulfonic acid |
88501-00-2 | 98% | 1g |
¥2016.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1255308-10g |
Benzyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate 4-methylbenzenesulfonic acid |
88501-00-2 | 98% | 10g |
¥17654.00 | 2024-04-27 |
(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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